Cas no 2376143-25-6 (3-Trifluoromethoxy-cyclohexylamine hydrochloride)

• Product Name: 3-Trifluoromethoxy-cyclohexylamine hydrochloride
• CAS No: 2376143-25-6
• MF: C₇H₁₃ClF₃NO
• MW: 219.632431745529
• MDL: MFCD32182549
• CID: 4773710
• Update Time: 2026-02-26

3-Trifluoromethoxy-cyclohexylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Trifluoromethoxy-cyclohexylamine hydrochloride
• SB35867
• 3-(Trifluoromethoxy)cyclohexan-1-amine hydrochloride
• 3-(trifluoromethoxy)cyclohexanamine hydrochloride

• MDL： MFCD32182549
• Inchi： 1S/C7H12F3NO.ClH/c8-7(9,10)12-6-3-1-2-5(11)4-6;/h5-6H,1-4,11H2;1H
• InChI Key： SXTXWRXLISYCJE-UHFFFAOYSA-N
• SMILES： Cl.FC(OC1CCCC(C1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 148
• Topological Polar Surface Area: 35.2

Additional information on 3-Trifluoromethoxy-cyclohexylamine hydrochloride

Recent Advances in the Study of 3-Trifluoromethoxy-cyclohexylamine Hydrochloride (CAS: 2376143-25-6)

3-Trifluoromethoxy-cyclohexylamine hydrochloride (CAS: 2376143-25-6) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. This research briefing aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential applications in treating various diseases.

The compound's unique structural features, including the trifluoromethoxy group and the cyclohexylamine moiety, contribute to its distinct chemical and biological properties. Recent research has explored its role in modulating specific biological targets, such as neurotransmitter receptors and enzymes, which are implicated in neurological and psychiatric disorders. For instance, studies have demonstrated its affinity for serotonin and dopamine receptors, suggesting potential applications in the treatment of depression, anxiety, and Parkinson's disease.

In terms of synthesis, recent advancements have focused on optimizing the production process of 3-Trifluoromethoxy-cyclohexylamine hydrochloride to improve yield, purity, and scalability. Novel catalytic methods and green chemistry approaches have been employed to reduce the environmental impact of its synthesis while maintaining high efficiency. These developments are crucial for ensuring the compound's availability for preclinical and clinical studies.

Pharmacological evaluations have revealed promising results regarding the compound's safety and efficacy. In vitro and in vivo studies have shown that 3-Trifluoromethoxy-cyclohexylamine hydrochloride exhibits favorable pharmacokinetic properties, including good bioavailability and metabolic stability. Additionally, its low toxicity profile makes it a viable candidate for further drug development. Researchers are currently investigating its potential as a lead compound for the treatment of central nervous system (CNS) disorders.

Beyond its applications in CNS disorders, recent studies have also explored the compound's potential in other therapeutic areas. For example, its anti-inflammatory and analgesic properties have been investigated in models of chronic pain and inflammatory diseases. Preliminary results indicate that it may offer a new avenue for developing non-opioid pain relievers, addressing the urgent need for safer alternatives to traditional analgesics.

In conclusion, 3-Trifluoromethoxy-cyclohexylamine hydrochloride (CAS: 2376143-25-6) represents a versatile and promising compound in the field of medicinal chemistry. Its unique structural and pharmacological properties make it a valuable candidate for further research and development. Ongoing studies are expected to uncover additional therapeutic applications and optimize its synthesis and formulation for clinical use. This briefing underscores the importance of continued investment in the exploration of this compound to fully realize its potential in addressing unmet medical needs.